Cas no 161717-32-4 (1,3,2-Dioxaphosphorinane,5-butyl-5-ethyl-2-[2,4,6-tris(1,1-dimethylethyl)phenoxy]-)

• Product Name: 1,3,2-Dioxaphosphorinane,5-butyl-5-ethyl-2-[2,4,6-tris(1,1-dimethylethyl)phenoxy]-
• CAS No: 161717-32-4
• MF: C₂₇H₄₇O₃P
• MW: 450.634049654007
• CID: 165333
• PubChem ID: 10961369
• Update Time: 2025-04-19

1,3,2-Dioxaphosphorinane,5-butyl-5-ethyl-2-[2,4,6-tris(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphorinane,5-butyl-5-ethyl-2-[2,4,6-tris(1,1-dimethylethyl)phenoxy]-
• 5-butyl-5-ethyl-2-(2,4,6-tritert-butylphenoxy)-1,3,2-dioxaphosphinane
• 2,4,6-TRIS(TERT-BUTYL)PHENYL-2-BUTYL-2-ETHYL-1,3-PROPANEDIOLPHOSPHITE
• 2,4,6-Tri-tert-Butylphenyl, 2-butyl, 2-ethyl, 1,3 propandiolphosphit
• 2,4,6-TRI-TERT-BUTYLPHENYLCYCLICPHOSPHITEOFBUTYLETHYLPROPANEDIOL
• 5-Butyl-5-ethyl-2-(2,4,6-tris(1,1-dimethylethyl) phenoxy)-1,3,2-dioxaphosphorinane
• 5-butyl-5-ethyl-2-(2,4,6-tri-tert-butylphenoxy)-1,3,2-dioxaphosphinane
• ULTRANOXXR2677
• 5-Butyl-5-ethyl-2-(2,4,6-tris(1,1-dimethylethyl) phenoxy)-1,3,2-dioxaphosphorinane
• 1,3,2-Dioxaphosphorinane, 5-butyl-5-ethyl-2-[2,4,6-tris(1,1-dimethylethyl)phenoxy]-
• DTXSID7051767
• 2,4,6-tri-tert-butylphenyl 2-butyl-2-ethyl-1,3-propanediolphosphite
• PHOSPHOROUS ACID, CYCLIC BUTYLETHYL
• UNII-038VMC282G
• HVDJXXVDNDLBQY-UHFFFAOYSA-N
• 1,3,2-DIOXAPHOSPHORINANE, 5-BUTYL-5-ETHYL-2-(2,4,6-TRIS(1,1- DIMETHYLETHYL)PHENOXY)-
• BUTYL-5-ETHYL-2-(2,4,6-TRIS(1,1-DIMETHYLETHYL)PHENOXY)-1,3,2-DIOXAPHOSPHORINANE, 5-
• 1,3,2-Dioxaphosphorinane, 5-butyl-5-ethyl-2-(2,4,6-tris(1,1-dimethylethyl)phenoxy)-
• Ultranox 641
• 038VMC282G
• 2,4,6,-TRI-TERT-BUTYLPHENYL CYCLIC BUTYLETHYLPROPANE
• Q27247542
• SCHEMBL1246434
• 2,4,6-Tri-tert-butylphenyl cyclic butylethylpropanediyl phosphite
• SCHEMBL16142420
• 161717-32-4
• NS00007582
• EC 423-560-1

• Inchi： 1S/C27H47O3P/c1-12-14-15-27(13-2)18-28-31(29-19-27)30-23-21(25(6,7)8)16-20(24(3,4)5)17-22(23)26(9,10)11/h16-17H,12-15,18-19H2,1-11H3
• InChI Key： HVDJXXVDNDLBQY-UHFFFAOYSA-N
• SMILES： P1(OC2C(=CC(=CC=2C(C)(C)C)C(C)(C)C)C(C)(C)C)OCC(CO1)(CC)CCCC

Computed Properties

• Exact Mass: 450.32651
• Monoisotopic Mass: 196.089958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Experimental Properties

• Boiling Point: 432.933°C at 760 mmHg
• Flash Point: 267.802°C
• PSA: 27.69
• LogP: 8.81820